Cas no 1323775-48-9 (2,2-dimethyl-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one)

• Product Name: 2,2-dimethyl-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one
• CAS No: 1323775-48-9
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 6400428
• PubChem ID: 49745309
• Update Time: 2025-06-13

2,2-dimethyl-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one
• 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one
• 2,2-dimethyl-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propan-1-one
• AKOS024796495
• F6064-0649
• 2,2-dimethyl-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propan-1-one
• 1323775-48-9

• Inchi： 1S/C14H17N5O2/c1-14(2,3)13(20)19-7-9(8-19)12-17-11(18-21-12)10-15-5-4-6-16-10/h4-6,9H,7-8H2,1-3H3
• InChI Key： ULRPGYPCVNYSFZ-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C(C)(C)C)=O)C2)=NC(C2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Additional information on 2,2-dimethyl-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one

Comprehensive Overview of 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one (CAS No. 1323775-48-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. Among these, 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one (CAS No. 1323775-48-9) stands out as a promising candidate. This compound features a unique molecular architecture combining a pyrimidine ring, an oxadiazole moiety, and an azetidine scaffold, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural complexity of this compound is reflected in its systematic name, which highlights key functional groups: the 2,2-dimethylpropan-1-one fragment provides steric bulk, while the 1,2,4-oxadiazole and pyrimidin-2-yl components contribute to its potential bioactivity. Recent studies suggest that such hybrid structures may exhibit kinase inhibitory activity, a hot topic in oncology research, as evidenced by the growing number of publications on small molecule kinase inhibitors in PubMed and patent filings.

From a synthetic chemistry perspective, the incorporation of an azetidine ring (a four-membered nitrogen heterocycle) is particularly noteworthy. This strained system has become a privileged structure in modern drug design, with researchers frequently searching for "azetidine derivatives in drug discovery" and "saturated heterocycles bioavailability." The compound's CAS No. 1323775-48-9 serves as a crucial identifier in chemical databases, facilitating literature searches and regulatory documentation.

The 1,2,4-oxadiazole moiety present in this molecule has been extensively studied for its hydrogen-bonding capacity and metabolic stability, addressing common concerns in drug development circles. Pharmaceutical scientists often investigate "oxadiazole bioisosteres" and "improving drug-like properties" when optimizing lead compounds. Meanwhile, the pyrimidine component links this structure to numerous FDA-approved drugs, explaining why queries like "pyrimidine-based therapeutics" consistently trend in scientific search engines.

Current research trends emphasize the importance of molecular hybridization strategies, where distinct pharmacophores are combined to create novel bioactive entities. This approach directly relates to the design rationale behind 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one, as evidenced by increasing academic interest in "multi-target drug design" and "fragment-based drug discovery." The compound's structural features suggest potential applications in addressing drug resistance challenges, a pressing concern in antimicrobial and anticancer research.

Analytical characterization of this compound would typically involve advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both frequently searched topics among medicinal chemists. The presence of multiple heterocycles also raises interesting questions about crystal packing and solid-state properties, relevant to formulation scientists investigating "polymorphism in drug development."

In the context of intellectual property, compounds with such complex architectures often appear in patent applications focusing on targeted therapies. The specific combination of azetidine, oxadiazole, and pyrimidine units in CAS 1323775-48-9 represents an innovative approach to structure-activity relationship (SAR) optimization, addressing common pharmacokinetic challenges while maintaining target engagement.

From a drug metabolism standpoint, the 2,2-dimethylpropionyl group may influence the compound's plasma protein binding and tissue distribution patterns, key parameters in ADME studies (Absorption, Distribution, Metabolism, and Excretion). These aspects are crucial for researchers querying terms like "improving drug half-life" or "P450 enzyme interactions" in scientific databases.

The growing emphasis on computational chemistry and AI-assisted drug design has further increased interest in such structurally complex molecules. Many researchers now investigate "molecular docking studies of heterocyclic compounds" or "in silico ADME prediction" when evaluating new chemical entities like 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one.

As the pharmaceutical industry continues to explore undruggable targets, compounds with innovative scaffolds like this one may provide solutions to longstanding challenges. The integration of three-dimensional structural elements (azetidine) with planar aromatic systems (pyrimidine-oxadiazole) creates unique spatial arrangements that could interact with challenging biological targets, explaining the sustained research interest in such architectures.

In conclusion, 2,2-dimethyl-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propan-1-one (CAS No. 1323775-48-9) represents a fascinating case study in contemporary medicinal chemistry. Its structural features address multiple current research priorities, from kinase inhibition to metabolic stability, making it a valuable subject for further investigation in drug discovery programs worldwide.